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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

Essential Safety and Handling Guide for Methyl
(R)-(+)-lactate
This guide provides critical safety and logistical information for the handling and disposal of

Methyl (R)-(+)-lactate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl (R)-(+)-lactate is a flammable liquid and vapor that can cause serious eye irritation and

may cause respiratory irritation.[1][2][3][4][5] Adherence to proper PPE protocols is mandatory

to minimize exposure risk.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specifications Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses with side shields.

[3][4][6]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3][4]

Hand Protection
Wear compatible chemical-

resistant gloves.[3]

Prevents skin contact with the

chemical.

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat or

apron, to prevent skin

exposure.[3][6]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Use in a well-ventilated area.

[2][3] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

necessary.[3]

Protects against inhalation of

vapors that may cause

respiratory irritation.[1][2][3][4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical. The following table

outlines first-aid measures.

Table 2: First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[6]

Remove contact lenses if present and easy to

do.[2][4] Seek immediate medical attention.[6]

Skin Contact

Take off immediately all contaminated clothing.

[2][6] Rinse skin with water and soap for at least

15 minutes.[1][3] If skin irritation occurs, get

medical advice/attention.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2][3][4]

[6] If breathing is difficult or if the person feels

unwell, call a poison center or doctor.[2][4]

Ingestion

Rinse mouth with water.[4][6] Do NOT induce

vomiting.[7] Call a physician or poison control

center immediately.[1][3]

In the event of a fire, use dry chemical, foam, carbon dioxide (CO2), or water spray to

extinguish.[1][8] Firefighters should wear self-contained breathing apparatus and full protective

gear.[1][6][8]

Handling, Storage, and Disposal Protocols
Proper operational procedures are key to maintaining a safe laboratory environment.

Operational Plan: Step-by-Step Handling Protocol

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2][3][9]

Confirm that a safety shower and eyewash station are readily accessible.[3]

Don all required PPE as specified in Table 1.
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Handling:

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][3]

[6][9]

Use only non-sparking tools and explosion-proof equipment.[6][9]

Ground and bond the container and receiving equipment to prevent static discharge.[2][6]

[9]

Avoid breathing vapors or mist.[4][6][9]

Avoid contact with skin, eyes, and clothing.[3]

Keep the container tightly closed when not in use.[2][3][6][9]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][6][9]

Keep the container tightly closed to prevent leakage and because the substance is

hygroscopic.[3]

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.[6][9]

Disposal Plan

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2][9]

Do not allow the chemical to enter drains, water courses, or soil.[2][3]

For spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal.[6][9]

Safety and Handling Workflow
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The following diagram illustrates the logical flow of safety and handling procedures for Methyl
(R)-(+)-lactate.

Preparation
- Assess Risks

- Ensure Ventilation
- Verify Emergency Equipment

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat/Apron

Proceed if Safe

Handling
- Use in Fume Hood

- Keep Away from Ignition Sources
- Use Non-Sparking Tools

- Ground Equipment

Begin Work

Storage
- Cool, Dry, Well-Ventilated Area

- Tightly Closed Container
- Away from Incompatibles

After Use

Disposal
- Follow Regulations

- Use Licensed Contractor
- Do Not Pour Down Drain

Waste Generated

Emergency Response

In Case of Incident

First Aid
- Eye Wash

- Drench Shower
- Seek Medical Attention

Exposure

Spill Control
- Absorb with Inert Material

- Collect in Sealed Container
- Ventilate Area

Spill
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Caption: Workflow for the safe handling of Methyl (R)-(+)-lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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